Cas no 81503-62-0 (Benzo[h]quinoline,2,4,6-trimethyl-)
81503-62-0 structure
Product Name:Benzo[h]quinoline,2,4,6-trimethyl-
CAS No:81503-62-0
MF:C16H15N
MW:221.297003984451
CID:732286
PubChem ID:157968
Update Time:2025-04-19
Benzo[h]quinoline,2,4,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[h]quinoline,2,4,6-trimethyl-
- 2,4,6-trimethylbenzo[h]quinoline
- 81503-62-0
- Benzo(h)quinoline, 2,4,6-trimethyl-
- 2,4,6-trimethylbenzo(h)quinoline
- QZBQGNILYAFXLU-UHFFFAOYSA-N
- DTXSID00231150
- Benzo[h]quinoline, 2,4,6-trimethyl
-
- Inchi: 1S/C16H15N/c1-10-8-12(3)17-16-14-7-5-4-6-13(14)11(2)9-15(10)16/h4-9H,1-3H3
- InChI Key: QZBQGNILYAFXLU-UHFFFAOYSA-N
- SMILES: N1C(C)=CC(C)=C2C=C(C)C3C=CC=CC=3C=12
Computed Properties
- Exact Mass: 221.12
- Monoisotopic Mass: 221.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Density: 1.108
- Boiling Point: 383.8°Cat760mmHg
- Flash Point: 167.8°C
- Refractive Index: 1.668
Benzo[h]quinoline,2,4,6-trimethyl- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
81503-62-0 (Benzo[h]quinoline,2,4,6-trimethyl-) Related Products
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